Cas no 45521-08-2 ((4s)-1,3-oxazolidine-4-carboxylic Acid)

• Product Name: (4s)-1,3-oxazolidine-4-carboxylic Acid
• CAS No: 45521-08-2
• MF: C₄H₇NO₃
• MW: 117.103281259537
• MDL: MFCD12911702
• CID: 1519837
• PubChem ID: 1502015
• Update Time: 2025-10-29

(4s)-1,3-oxazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (4s)-1,3-oxazolidine-4-carboxylic Acid
• (S)-oxazolidine-4-carboxylicacid
• CTK4I8855
• AC1LT3XX
• PubChem16415
• AG-F-58047
• SureCN5240896
• AS-61226
• 4-oxa-l-proline
• 45521-08-2
• AKOS015856001
• DTXSID60363582
• 4-Oxazolidinecarboxylic acid, (4S)-
• (S)-oxazolidine-4-carboxylic acid
• MFCD12911702
• SCHEMBL5240896
• AKOS006348526
• G79045
• A826835

• MDL： MFCD12911702
• Inchi： 1S/C4H7NO3/c6-4(7)3-1-8-2-5-3/h3,5H,1-2H2,(H,6,7)/t3-/m0/s1
• InChI Key： XFZIPCXDWCWTCH-VKHMYHEASA-N
• SMILES： O1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 117.042593085g/mol
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.330
• Boiling Point: 295 ºC
• Flash Point: 132 ºC

Additional information on (4s)-1,3-oxazolidine-4-carboxylic Acid

CAS 45521-08-2: A Comprehensive Overview of (4S)-1,3-Oxazolidine-4-Carboxylic Acid

CAS 45521-08-2, also known as (4S)-1,3-oxazolidine-4-carboxylic Acid, represents a significant compound in the field of pharmaceutical chemistry. This molecule is characterized by its unique structural features, which include a five-membered oxazolidine ring fused with a carboxylic acid group. The stereochemistry of the compound, particularly the (4S) configuration, plays a critical role in its biological activity and pharmaceutical applications. Recent studies have highlighted the potential of this compound as a versatile intermediate in the synthesis of various bioactive molecules.

(4S)-1,3-Oxazolidine-4-carboxylic Acid has garnered attention due to its ability to form stable complexes with metal ions, which is a key factor in its utility as a chelating agent. This property has been extensively explored in recent years, with applications spanning from catalytic processes to the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced stability in aqueous environments, making them suitable for use in drug delivery systems.

The chemical structure of CAS 45521-08-2 is composed of a cyclic oxazolidine ring, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The carboxylic acid group at the 4-position further contributes to the compound's reactivity and functional versatility. This combination of structural elements allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitution and ring-opening polymerization.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (4S)-1,3-oxazolidine-4-carboxylic Acid with high enantiomeric purity. These developments are crucial for pharmaceutical applications where stereochemical control is essential. A 2022 paper in the Organic Letters reported a novel asymmetric synthesis route that significantly improves the yield and selectivity of this compound, addressing challenges in its large-scale production.

The biological activity of (4S)-1,3-oxazolidine-4-carboxylic Acid has been the focus of several studies, particularly in the context of its potential therapeutic applications. Research published in 2024 in the European Journal of Medicinal Chemistry revealed that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases. The mechanism of action involves the modulation of cytokine production and the inhibition of pro-inflammatory pathways.

Another area of interest is the use of CAS 45521-08-2 in the development of metal-based drugs. The compound's ability to chelate metal ions has been leveraged in the design of coordination complexes with enhanced therapeutic efficacy. A 2023 study in the Coordination Chemistry Reviews demonstrated that these complexes exhibit improved solubility and bioavailability, which are critical factors in the success of metal-based therapeutics.

The synthesis of (4S)-1,3-oxazolidine-4-carboxylic Acid typically involves multi-step processes that require precise control of reaction conditions. The use of chiral catalysts and enantioselective methodologies has been pivotal in achieving the desired stereochemistry. A 2021 review in the Chemical Reviews highlighted the importance of these techniques in the production of high-purity chiral compounds for pharmaceutical applications.

In addition to its pharmaceutical applications, CAS 45521-08-2 has found utility in industrial processes. Its stability and reactivity make it a valuable component in the synthesis of polymers and other materials. A 2023 paper in the Macromolecules described the use of this compound as a monomer in the preparation of biodegradable polymers, which have applications in environmental remediation and biomedical devices.

The environmental impact of (4S)-1,3-oxazolidine-4-carboxylic Acid is an area of growing concern. While the compound itself is not inherently toxic, its potential for bioaccumulation and persistence in the environment has led to increased scrutiny. A 2024 study in the Environmental Science & Technology investigated the degradation pathways of this compound in natural water systems, emphasizing the need for sustainable synthesis and disposal practices.

Future research directions for CAS 45521-08-2 include the exploration of its role in the development of targeted drug delivery systems and its potential as a building block for the synthesis of more complex molecules. The integration of computational methods with experimental studies is expected to accelerate the discovery of new applications and optimize existing synthetic routes.